21-Deoxycortisol-d8
Overview
Description
21-Deoxycortisol-d8 is a useful research compound. Its molecular formula is C21H30O4 and its molecular weight is 354.5 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Diagnostic Applications in Congenital Adrenal Hyperplasia
Research indicates that 21-deoxycortisol (21-DF) is crucial in the diagnosis of congenital adrenal hyperplasia (CAH) due to 21-hydroxylase deficiency. Elevated basal plasma levels of 21-DF are observed in classical forms of CAH, while increased post-adrenocorticotropic hormone (ACTH) levels of 21-DF help in identifying the late-onset form of CAH. This makes 21-DF a significant biomarker in diagnosing various forms of CAH in both newborns and adults (Fiet et al., 1994).
2. Biotransformation and Biocatalysis
A study demonstrated the production of 21-DF via biotransformation, employing Escherichia coli as a whole-cell biocatalyst. This process converted 17-hydroxyprogesterone (17-OHP) to 21-DF using steroid 11β-hydroxylase CYP11B1, highlighting a cost-effective method for producing pharmaceutical glucocorticoids (Xiong et al., 2017).
3. Interference in Cortisol Assay Methods
21-DF has been found to interfere with cortisol assay methods. It reacts as “cortisol” in some assay methods, such as competitive protein binding and fluorometric assays. This understanding is vital for accurate hormone analysis in clinical settings, especially in patients with 21-hydroxylase deficiency (Cook et al., 1973).
4. Screening for Heterozygous Carriers of 21-Hydroxylase Deficiency
Plasma 21-DF measurement is useful in detecting heterozygous carriers of 21-hydroxylase deficiency, providing a more sensitive and specific marker than 17-hydroxyprogesterone. This application is particularly relevant for genetic screening and counseling in families affected by CAH (Gourmelen et al., 1985).
properties
IUPAC Name |
(8S,9S,10R,11S,13S,14S,17R)-2,2,4,6,6-pentadeuterio-11,17-dihydroxy-10,13-dimethyl-17-(2,2,2-trideuterioacetyl)-7,8,9,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-3-one | |
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InChI |
InChI=1S/C21H30O4/c1-12(22)21(25)9-7-16-15-5-4-13-10-14(23)6-8-19(13,2)18(15)17(24)11-20(16,21)3/h10,15-18,24-25H,4-9,11H2,1-3H3/t15-,16-,17-,18+,19-,20-,21-/m0/s1/i1D3,4D2,6D2,10D | |
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InChI Key |
LCZBQMKVFQNSJR-ZERYXUNYSA-N | |
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Canonical SMILES |
CC(=O)C1(CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)O)C)O | |
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Isomeric SMILES |
[2H]C1=C2[C@](CC(C1=O)([2H])[2H])([C@H]3[C@H](C[C@]4([C@H]([C@@H]3CC2([2H])[2H])CC[C@@]4(C(=O)C([2H])([2H])[2H])O)C)O)C | |
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Molecular Formula |
C21H30O4 | |
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Molecular Weight |
354.5 g/mol | |
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Product Name |
21-Deoxycortisol-d8 |
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